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Compound of Interest

Compound Name: NU-7200

Cat. No.: B1684134

Important Note for Researchers: The query for "NU-7200" most closely corresponds to 3M™
Novec™ 7200 Engineered Fluid. This document provides safety and handling information for
this product. Novec™ 7200 is a brand of engineered fluid with the chemical composition of
ethoxy-nonafluorobutane (C4F9OC2H5)[1][2]. It is a clear, colorless, and low-odor fluid utilized
in various laboratory and industrial applications, including as a heat transfer fluid, for solvent
cleaning, and as a carrier solvent[1][2][3][4]. While it has low toxicity, proper personal protective
equipment (PPE) and handling procedures are essential to ensure personnel safety and proper

disposal.

Hazard Identification and Personal Protective
Equipment (PPE)

Novec™ 7200 is characterized by its low toxicity, non-flammability, and zero ozone depletion
potential[1][2][4]. However, as with any chemical, appropriate precautions must be taken. The
following table summarizes the recommended PPE for handling Novec™ 7200 in a laboratory

setting.
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Exposure Route

Hazard

Recommended PPE

Inhalation

While no health effects are
expected from inhalation at
recommended exposure limits,
intentional misuse by
concentrating and inhaling

vapors can be harmful.[5]

- Ensure adequate ventilation
in the work area.- Use only in

well-ventilated areas.[6]

Skin Contact

Prolonged or repeated contact
is not expected to cause

significant skin irritation.[5]

- Chemical-resistant gloves
(e.g., nitrile) are recommended

to minimize contact.[6]

Eye Contact

Not expected to cause

significant eye irritation.[5]

- Safety glasses or goggles
should be worn to protect

against splashes.

Ingestion

May be harmful if swallowed.

[5]

- Do not eat, drink, or smoke in
laboratory areas.[6]- Wash
hands thoroughly after
handling.[6]

Operational and Handling Procedures

Adherence to proper operational procedures is critical for maintaining a safe laboratory

environment when working with Novec™ 7200.

Workflow for Handling Novec™ 7200
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Workflow for safe handling of Novec™ 7200.
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Key Handling Practices:
» Ventilation: Always work in a well-ventilated area to avoid the accumulation of vapors.

o Personal Hygiene: Avoid eating, drinking, or smoking in areas where Novec™ 7200 is
handled and used. Wash hands thoroughly after handling.

o Spill Management: In the event of a small spill, absorb the liquid with an inert material (e.g.,
vermiculite, sand) and place it in a suitable, labeled container for waste disposal. For larger
spills, evacuate the area and contact your institution's environmental health and safety
department.

Disposal Plan

Proper disposal of Novec™ 7200 and associated waste is crucial to prevent environmental
contamination and ensure regulatory compliance.

Disposal Decision Pathway
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Decision pathway for the disposal of Novec™ 7200 waste.
Disposal Guidelines:

e Unused Product and Contaminated Materials: Unused Novec™ 7200 and any materials
contaminated with it (e.g., absorbent pads, gloves) should be collected in a clearly labeled,
sealed container. This waste must be disposed of as hazardous chemical waste through your
institution's designated waste management program.

o Empty Containers: Empty containers should be triple-rinsed with a suitable solvent. The
rinsate should be collected and disposed of as hazardous chemical waste. Once cleaned,
the container can be disposed of or recycled in accordance with institutional policies.

¢ Regulatory Compliance: Always follow local, state, and federal regulations for chemical
waste disposal. Consult your institution's Environmental Health and Safety (EHS) office for
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specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. multimedia.3m.com [multimedia.3m.com]

e 2. besttechnologyinc.com [besttechnologyinc.com]

o 3. Novec 7200 Engineered Fluid - AssemCorp [assemcorp.com]

e 4.3m.co.uk [3m.co.ukK]

e 5. Training Requirements | Research Safety [researchsafety.uky.edu]
e 6. i.ntnu.no [i.ntnu.no]

 To cite this document: BenchChem. [Essential Safety and Handling Protocols for Novec™
7200 Engineered Fluid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1684134#personal-protective-equipment-for-
handling-nu-7200]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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